2-(2,4-dichlorophenoxy)-N-[5-methoxy-2-(morpholin-4-yl)phenyl]propanamide

• Molecular Formula: C20H22Cl2N2O4
• Molecular Weight: 425.3 g/mol
• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(5-methoxy-2-morpholin-4-ylphenyl)propanamide
• InChI: InChI=1S/C20H22Cl2N2O4/c1-13(28-19-6-3-14(21)11-16(19)22)20(25)23-17-12-15(26-2)4-5-18(17)24-7-9-27-10-8-24/h3-6,11-13H,7-10H2,1-2H3,(H,23,25)
• InChI Key: ZJHXOANLOIWLAR-UHFFFAOYSA-N
• SMILES: CC(C(=O)NC1=C(C=CC(=C1)OC)N2CCOCC2)OC3=C(C=C(C=C3)Cl)Cl

Description

2-(2,4-dichlorophenoxy)-N-[5-methoxy-2-(morpholin-4-yl)phenyl]propanamide, also known as DCPA, is a synthetic herbicide that has been widely used in agriculture to control weeds. DCPA belongs to the chemical family of chloroacetanilides and has been used as a pre-emergent herbicide for more than 50 years.

Mechanism of Action

2-(2,4-dichlorophenoxy)-N-[5-methoxy-2-(morpholin-4-yl)phenyl]propanamide acts as a pre-emergent herbicide, which means it prevents the germination of weed seeds. 2-(2,4-dichlorophenoxy)-N-[5-methoxy-2-(morpholin-4-yl)phenyl]propanamide inhibits the synthesis of fatty acids in the developing seedlings, which leads to the death of the plant. 2-(2,4-dichlorophenoxy)-N-[5-methoxy-2-(morpholin-4-yl)phenyl]propanamide is absorbed by the roots and transported to the growing points of the plant, where it inhibits the activity of the enzyme acetyl-CoA carboxylase (ACC). ACC is an essential enzyme in the fatty acid synthesis pathway, and its inhibition leads to the accumulation of toxic intermediates and the death of the plant.
Biochemical and Physiological Effects:
2-(2,4-dichlorophenoxy)-N-[5-methoxy-2-(morpholin-4-yl)phenyl]propanamide has been shown to have a wide range of biochemical and physiological effects on plants. It inhibits the synthesis of fatty acids, which leads to the accumulation of toxic intermediates and the death of the plant. 2-(2,4-dichlorophenoxy)-N-[5-methoxy-2-(morpholin-4-yl)phenyl]propanamide also affects the expression of genes involved in plant growth and development, including those involved in photosynthesis, cell division, and hormone signaling pathways. 2-(2,4-dichlorophenoxy)-N-[5-methoxy-2-(morpholin-4-yl)phenyl]propanamide has been shown to affect the activity of enzymes involved in the metabolism of carbohydrates, amino acids, and lipids.

Advantages and Limitations for Lab Experiments

2-(2,4-dichlorophenoxy)-N-[5-methoxy-2-(morpholin-4-yl)phenyl]propanamide has several advantages for use in lab experiments. It is a well-established herbicide with a known mechanism of action, making it a useful tool for studying the effects of herbicides on plants. 2-(2,4-dichlorophenoxy)-N-[5-methoxy-2-(morpholin-4-yl)phenyl]propanamide is also relatively easy to synthesize and purify, making it readily available for use in lab experiments. However, 2-(2,4-dichlorophenoxy)-N-[5-methoxy-2-(morpholin-4-yl)phenyl]propanamide has some limitations for use in lab experiments. It is a toxic chemical and must be handled with care. 2-(2,4-dichlorophenoxy)-N-[5-methoxy-2-(morpholin-4-yl)phenyl]propanamide also has limited solubility in water, which can make it difficult to use in aqueous solutions.

Future Directions

There are several future directions for research on 2-(2,4-dichlorophenoxy)-N-[5-methoxy-2-(morpholin-4-yl)phenyl]propanamide. One area of research is the development of herbicide-resistant crops that can tolerate the use of 2-(2,4-dichlorophenoxy)-N-[5-methoxy-2-(morpholin-4-yl)phenyl]propanamide. Another area of research is the development of more effective and environmentally friendly herbicides that can replace 2-(2,4-dichlorophenoxy)-N-[5-methoxy-2-(morpholin-4-yl)phenyl]propanamide. There is also a need for more research on the effects of 2-(2,4-dichlorophenoxy)-N-[5-methoxy-2-(morpholin-4-yl)phenyl]propanamide on soil microbial communities and their impact on soil health. Finally, there is a need for more research on the long-term effects of 2-(2,4-dichlorophenoxy)-N-[5-methoxy-2-(morpholin-4-yl)phenyl]propanamide on the environment and human health.

Synthesis Methods

2-(2,4-dichlorophenoxy)-N-[5-methoxy-2-(morpholin-4-yl)phenyl]propanamide can be synthesized by reacting 2,4-dichlorophenol with N-(5-methoxy-2-morpholin-4-ylphenyl)propanamide in the presence of a base. The reaction is followed by purification and recrystallization to obtain pure 2-(2,4-dichlorophenoxy)-N-[5-methoxy-2-(morpholin-4-yl)phenyl]propanamide. The synthesis of 2-(2,4-dichlorophenoxy)-N-[5-methoxy-2-(morpholin-4-yl)phenyl]propanamide is a relatively simple process and has been well established.

Scientific Research Applications

2-(2,4-dichlorophenoxy)-N-[5-methoxy-2-(morpholin-4-yl)phenyl]propanamide has been widely used in scientific research as a tool to study the effects of herbicides on plants. It has been used to investigate the mechanism of action of herbicides, the effects of herbicides on plant growth and development, and the development of herbicide-resistant crops. 2-(2,4-dichlorophenoxy)-N-[5-methoxy-2-(morpholin-4-yl)phenyl]propanamide has also been used to study the effects of herbicides on soil microbial communities and their impact on soil health.